Cas no 1105236-09-6 (N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-3-phenylpropanamide)

• Product Name: N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-3-phenylpropanamide
• CAS No: 1105236-09-6
• MF: C₂₄H₂₁N₃O₂
• MW: 383.442445516586
• CID: 6174823
• PubChem ID: 44065883
• Update Time: 2025-10-28

N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-3-phenylpropanamide
• SR-01000923057
• SR-01000923057-1
• AKOS024512577
• 1105236-09-6
• N-(2-methyl-4-oxo-3-phenylquinazolin-6-yl)-3-phenylpropanamide
• F5530-0166
• VU0646538-1

• Inchi： 1S/C24H21N3O2/c1-17-25-22-14-13-19(26-23(28)15-12-18-8-4-2-5-9-18)16-21(22)24(29)27(17)20-10-6-3-7-11-20/h2-11,13-14,16H,12,15H2,1H3,(H,26,28)
• InChI Key： WMYJXHCEUKQAOA-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2N=C(C)N1C1C=CC=CC=1)NC(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 383.163
• Monoisotopic Mass: 383.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-3-phenylpropanamide

N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-3-phenylpropanamide: A Comprehensive Overview

N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-3-phenylpropanamide, with the CAS number 1105236-09-6, is a promising compound in the field of medicinal chemistry and drug discovery. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and therapeutic potential. The unique structural features of N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-3-phenylpropanamide make it an attractive candidate for various pharmacological applications.

The core structure of N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-3-phenylpropanamide consists of a quinazolinone moiety linked to a phenylpropanamide group. The quinazolinone scaffold is a well-known privileged structure in medicinal chemistry, often associated with antitumor, anti-inflammatory, and antimicrobial activities. The presence of the phenylpropanamide group further enhances the compound's pharmacological profile by introducing additional functional groups that can interact with biological targets.

Recent studies have highlighted the potential of N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-3-phenylpropanamide in various therapeutic areas. One of the most notable applications is its use as an antitumor agent. Research has shown that this compound exhibits significant cytotoxic activity against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-3-phenylpropanamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-3-phenylpropanamide have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent.

Safety and toxicity profiles are crucial aspects in the development of any new drug candidate. Initial toxicology studies on N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-3-phenylpropanamide have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings support its potential for clinical translation.

The synthesis of N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-3-phenylpropanamide involves several steps and can be achieved using various synthetic routes. One common approach involves the condensation of 2-aminoacetophenone with an appropriate benzoylacetonitrile derivative followed by cyclization to form the quinazolinone core. Subsequent functionalization steps can then introduce the phenylpropanamide group to yield the final product.

In conclusion, N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-3-phenylpropanamide (CAS 1105236096) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.